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Get Quote

S-nitroso-coenzyme A (SNO-CoA) Overview

Table 1: Key Identifiers for S-nitroso-coenzyme A

Property

Description

Preferred Name

CAS Registry Number

Other Names (Entry Terms)

Molecular Formula

Molecular Weight

MeSH Unique ID

S-nitroso-coenzyme A [1]

82494-50-6 [1] [2]

S-nitroso-CoA; coenzyme A, S-nitroso; Coenzyme A, S-nitrite [1]

C21H35N8017P3S [2]

796.53 g/mol [2]

C084625 [1]

Discovery and Evolving Functional Paradigm

The understanding of SNO-CoA has evolved from a metabolic cofactor to a key regulator in enzymatic

signaling pathways.
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Figure 1: The Dynamic Cycle of SNO-CoA in Protein S-Nitrosylation

o Initial Identification and Early Role: SNO-CoA was first recognized as a low-molecular-weight S-
nitrosothiol that could non-enzymatically transfer an NO group to protein thiols. Initial studies
identified Adh6 in yeast and aldo-keto reductase 1A1 (AKR1A1l) in mammals as specific S-
nitroso-CoA reductases (SCoR), classifying them as denitrosylases that break down SNO-CoA to

limit protein S-nitrosylation [3] [4].

e Paradigm Shift: SNO-CoA as an Enzyme Cofactor: A landmark 2023 study discovered that SNO-
CoA serves as a cofactor for a dedicated enzyme, named SCAN (SNO-CoA-assisted nitrosylase) [5].
Unlike non-enzymatic transfer, SCAN uses SNO-CoA to selectively attach NO groups to specific

protein targets like the insulin receptor (INSR) and IRS1, reducing insulin signaling [5].
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Key Regulating Enzymes and Quantitative Data

The system is regulated by enzymes that put SNO groups onto proteins (SCAN) and those that remove the

substrate (denitrosylases).

Table 2: Key Enzymes Regulating SNO-CoA-Mediated Signaling

Key Targets & Physiological

Enzyme Primary Function Catalytic Efficiency
Roles
SCAN SNO-CoA-assisted Insulin Receptor (INSR) & IRS1: Not Quantified
nitrosylase: Uses SNO-CoA Reduces insulin signaling.
as a cofactor to S-nitrosylate  Hyperactivity in obesity
specific protein substrates [5].  contributes to insulin resistance
[5].
AKR1Al Denitrosylase: NADPH- Pyruvate Kinase M2 (PKM2): Its -
(SCoR) dependent reductase that denitrosylation activity promotes
metabolizes SNO-CO0A, glycolysis. Loss of AKR1A1
reducing its availability for S- reprograms metabolism to protect
nitrosylation [3] [4] [6]. against acute kidney injury [6].
Adh6 Denitrosylase: The founding Ergl10 (Acetoacetyl-CoA kcat/Km = ~14.4
(Yeast member of the SNO-CoA Thiolase): Protects this enzyme MM~*min~* (Km:
Analog) reductase family, specific for from inhibitory S-nitrosylation, 180.5 + 16.8 pM;

SNO-CoA [3].

thereby affecting sterol
biosynthesis [3].

Core Experimental Methodologies

Key methodologies are crucial for studying SNO-CoA and its biological functions.

kcat: 2596.5 + 110.7
min~—1) [3]

¢ Detecting and Quantifying SNO-Proteins: The SNO-Resin Assisted Capture (SNO-RAC) method

is a primary technique. Free thiols in a protein sample are first blocked. SNO bonds are then

selectively cleaved by ascorbate to reduce free thiols, which are captured on a thiopropyl sepharose

resin. These proteins can be identified through western blot or mass spectrometry [3] [7].
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e Assaying SNO-CoA Reductase (Denitrosylase) Activity: This activity is measured by monitoring
NAD(P)H consumption. The assay mixture includes SNO-CoA and NADPH. The reductase enzyme
transfers electrons from NADPH to SNO-CoA, and the resulting decrease in NADPH absorbance at

340 nm is measured over time [3] [4].

e Identifying Physiological Substrates: To find proteins regulated by SNO-CoA-mediated S-
nitrosylation, researchers treat cell lysates with SNO-CoA or treat intact cells with cell-permeable NO-
donors. SNO-proteins are captured via SNO-RAC, digested, and identified using quantitative
proteomics (e.g., iTRAQ and LC-MS/MS). Comparing S-nitrosylation levels in wild-type vs.

denitrosylase-deficient cells reveals enzyme-regulated targets [3].

Physiological and Pathological Significance

e Metabolic Regulation and Disease: The SCAN enzyme S-nitrosylates the insulin receptor and IRS1,
and its increased activity in obesity contributes to insulin resistance [5]. The denitrosylase AKR1A1
also influences MSC lineage commitment, shifting differentiation toward adipogenesis, which may

link to conditions like osteoporosis [8].

¢ Cellular Protection: In models of acute kidney injury, loss of the denitrosylase AKR1A1 leads to
increased S-nitrosylation of PKM2. This reprograms cellular metabolism from glycolysis toward the

pentose phosphate pathway, boosting antioxidant production and providing a protective effect [6].

Conclusion and Future Directions

SNO-CoA has emerged as a vital cofactor for targeted protein S-nitrosylation. Its regulation by the opposing
actions of the SCAN enzyme and denitrosylases represents a sophisticated regulatory system. Future
research will likely focus on developing specific modulators of these enzymes, offering promising

therapeutic avenues for diabetes, metabolic disorders, and kidney disease [5] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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